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Compound of Interest

Compound Name: Welwitindolinone A isonitrile

Cat. No.: B1245564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Welwitindolinone A isonitrile, a complex indole alkaloid with significant biological activity. The

information presented herein is intended to serve as a core reference for researchers engaged

in the synthesis, characterization, and further development of this natural product and its

analogues.

Core Spectroscopic Data
The following tables summarize the key quantitative data from ¹H Nuclear Magnetic Resonance

(NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and High-Resolution Mass Spectrometry (HRMS)

for (±)-Welwitindolinone A Isonitrile.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.35 d 7.3 1H Ar-H

7.23 dt 1.5, 7.8 1H Ar-H

7.03 dt 1.0, 7.5 1H Ar-H

6.73 d 7.8 1H Ar-H

3.14 s 3H N-CH₃

2.63 q 7.0 1H CH

1.38 s 3H CH₃

1.12 s 3H CH₃

1.07 s 3H CH₃

0.98 s 3H CH₃

0.87 d 7.1 3H CH₃

Solvent: CDCl₃, Frequency: 400 MHz[1]

Table 2: ¹³C NMR Spectroscopic Data
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Chemical Shift (δ) ppm Carbon Type

177.5 C=O

144.1 Ar-C

130.0 Ar-C

127.2 Ar-C

125.0 Ar-CH

121.0 Ar-CH

106.9 Ar-CH

58.3 C

44.5 C

43.5 C

38.4 C

25.7 CH₃

25.6 CH₃

24.8 CH₃

20.3 CH₃

19.1 CH₃

8.5 CH₃

Solvent: CDCl₃, Frequency: 100 MHz[1]

Table 3: Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

2950 medium C-H stretch

2925 medium C-H stretch

1697 strong C=O stretch (oxindole)

1611 medium C=C stretch (aromatic)

1475 weak

1345 weak

1092 weak

Method: FTIR[1]

Table 4: High-Resolution Mass Spectrometry (HRMS)
Data

Ion Calculated m/z Found m/z

[M]⁺ 257.1780 257.1778

Ionization Method: EI (Electron Ionization)[1] Molecular Formula: C₁₇H₂₃NO[1]

Experimental Protocols
The spectroscopic data presented above were acquired using the following methodologies:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectra were recorded on a

Bruker AM-400 instrument at 400 MHz, and ¹³C NMR spectra were recorded at 100 MHz on

the same instrument.[1] Chemical shifts are reported in parts per million (ppm) relative to

internal chloroform (¹H, δ = 7.26; ¹³C, δ = 77.2).[1]

Infrared (IR) Spectroscopy: IR spectra were recorded on a Midac M-1200 FTIR

spectrometer.[1]
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Mass Spectrometry (MS): High-resolution mass spectra were acquired at the University of

Illinois Mass Spectrometry Center using electrospray ionization (EI).[1]

Spectroscopic Analysis Workflow
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

synthetic compound like Welwitindolinone A isonitrile.
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Caption: A generalized workflow for the synthesis, purification, and spectroscopic

characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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